3-({[(2-bromophenyl)amino]carbonyl}amino)benzoic acid

• IUPAC Name: 3-[(2-bromophenyl)carbamoylamino]benzoic acid
• InChI: InChI=1S/C14H11BrN2O3/c15-11-6-1-2-7-12(11)17-14(20)16-10-5-3-4-9(8-10)13(18)19/h1-8H,(H,18,19)(H2,16,17,20)
• InChI Key: YXMAFWVJYDIDQY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)NC2=CC=CC(=C2)C(=O)O)Br
• Molecular Formula: C14H11BrN2O3
• Molecular Weight: 335.15 g/mol

Description

3-({[(2-bromophenyl)amino]carbonyl}amino)benzoic acid, also known as Boc-3-Br-Phe-OH, is a chemical compound that belongs to the family of benzoic acids. It is widely used in scientific research as a building block for the synthesis of various compounds. Boc-3-Br-Phe-OH has gained significant attention due to its unique properties and potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 3-({[(2-bromophenyl)amino]carbonyl}amino)benzoic acid-OH is not fully understood. However, it is believed to act as a substrate for various enzymes, which catalyze the formation of peptide bonds. 3-({[(2-bromophenyl)amino]carbonyl}amino)benzoic acid-OH is also believed to interact with various receptors and ion channels, which play a crucial role in the regulation of various physiological processes.
Biochemical and Physiological Effects:
3-({[(2-bromophenyl)amino]carbonyl}amino)benzoic acid-OH has been shown to exhibit various biochemical and physiological effects. It has been reported to exhibit potent antitumor activity by inhibiting the growth of cancer cells. 3-({[(2-bromophenyl)amino]carbonyl}amino)benzoic acid-OH has also been shown to exhibit anti-inflammatory and analgesic effects by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines.

Advantages and Limitations for Lab Experiments

3-({[(2-bromophenyl)amino]carbonyl}amino)benzoic acid-OH has several advantages for lab experiments. It is readily available and can be synthesized in large quantities. It is also stable under various conditions and can be stored for extended periods. However, 3-({[(2-bromophenyl)amino]carbonyl}amino)benzoic acid-OH has some limitations, such as its low solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on 3-({[(2-bromophenyl)amino]carbonyl}amino)benzoic acid-OH. One direction is the development of new synthetic methods for the preparation of 3-({[(2-bromophenyl)amino]carbonyl}amino)benzoic acid-OH and its derivatives. Another direction is the exploration of its potential as a therapeutic agent for the treatment of various diseases. Further research is also needed to fully understand the mechanism of action of 3-({[(2-bromophenyl)amino]carbonyl}amino)benzoic acid-OH and its physiological effects.

Synthesis Methods

The synthesis of 3-({[(2-bromophenyl)amino]carbonyl}amino)benzoic acid-OH involves the reaction between 2-bromophenylisocyanate and Boc-3-aminophenol. The reaction is carried out in the presence of a suitable solvent and a catalyst under controlled conditions. The resulting product is then purified by various techniques such as column chromatography and recrystallization.

Scientific Research Applications

3-({[(2-bromophenyl)amino]carbonyl}amino)benzoic acid-OH is widely used in scientific research as a building block for the synthesis of various compounds. It is commonly used in the synthesis of peptides and peptidomimetics, which are widely used in the development of drugs and other bioactive compounds. 3-({[(2-bromophenyl)amino]carbonyl}amino)benzoic acid-OH has also been used in the synthesis of novel inhibitors of enzymes such as proteases and kinases, which are important targets for drug discovery.